Cas no 439835-99-1 (N-8-(4-Aminocyclohexyl)aminocarbonyl-2-(2-methylphenyl)imidazo1,2-apyridin-3-ylglycine Methyl Ester)

• Product Name: N-8-(4-Aminocyclohexyl)aminocarbonyl-2-(2-methylphenyl)imidazo1,2-apyridin-3-ylglycine Methyl Ester
• CAS No: 439835-99-1
• MF: C₂₄H₂₉N₅O₃
• MW: 435.518765211105
• CID: 4776969
• Update Time: 2025-05-21

N-8-(4-Aminocyclohexyl)aminocarbonyl-2-(2-methylphenyl)imidazo1,2-apyridin-3-ylglycine Methyl Ester Chemical and Physical Properties

Names and Identifiers

• Glycine, N-[8-[[(4-aminocyclohexyl)amino]carbonyl]-2-(2-methylphenyl)imidazo[1,2-a]pyridin-3-yl]-, methyl ester
• N-8-(4-Aminocyclohexyl)aminocarbonyl-2-(2-methylphenyl)imidazo1,2-apyridin-3-ylglycine Methyl Ester

• Inchi： 1S/C24H29N5O3/c1-15-6-3-4-7-18(15)21-23(26-14-20(30)32-2)29-13-5-8-19(22(29)28-21)24(31)27-17-11-9-16(25)10-12-17/h3-8,13,16-17,26H,9-12,14,25H2,1-2H3,(H,27,31)
• InChI Key： NGRPCUROBNPQAA-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CNC1N2C(=NC=1C1=CC=CC=C1C)C(C(NC1CCC(N)CC1)=O)=CC=C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-8-(4-Aminocyclohexyl)aminocarbonyl-2-(2-methylphenyl)imidazo1,2-apyridin-3-ylglycine Methyl Ester

Comprehensive Overview of N-8-(4-Aminocyclohexyl)aminocarbonyl-2-(2-methylphenyl)imidazo[1,2-a]pyridin-3-ylglycine Methyl Ester (CAS No. 439835-99-1)

The compound N-8-(4-Aminocyclohexyl)aminocarbonyl-2-(2-methylphenyl)imidazo[1,2-a]pyridin-3-ylglycine Methyl Ester (CAS No. 439835-99-1) is a highly specialized organic molecule with significant potential in pharmaceutical research and development. Its complex structure, featuring an imidazo[1,2-a]pyridine core and a 4-aminocyclohexyl moiety, makes it a subject of interest for medicinal chemists exploring novel therapeutic agents. This article delves into its properties, applications, and relevance in contemporary scientific discourse.

In recent years, the demand for imidazo[1,2-a]pyridine derivatives has surged due to their diverse biological activities, including antimicrobial, antiviral, and anticancer properties. The incorporation of a 2-methylphenyl group and a glycine methyl ester side chain in this compound further enhances its potential as a scaffold for drug design. Researchers are particularly intrigued by its ability to modulate specific biological pathways, making it a candidate for targeted therapies.

The 4-aminocyclohexyl segment in N-8-(4-Aminocyclohexyl)aminocarbonyl-2-(2-methylphenyl)imidazo[1,2-a]pyridin-3-ylglycine Methyl Ester contributes to its conformational flexibility, which is crucial for binding to protein targets. This feature aligns with current trends in drug discovery, where molecules with adaptable structures are prized for their ability to interact with multiple biological targets. The compound’s CAS No. 439835-99-1 serves as a unique identifier, ensuring precise referencing in academic and industrial research.

From a synthetic perspective, the preparation of this compound involves multi-step organic transformations, highlighting the importance of aminocarbonylation and esterification reactions. These processes are often optimized for yield and purity, reflecting the growing emphasis on sustainable and efficient synthetic methodologies in the pharmaceutical industry. The compound’s methyl ester group, in particular, is a common motif in prodrug design, offering improved bioavailability and metabolic stability.

In the context of current scientific inquiries, questions such as "What are the biological targets of imidazo[1,2-a]pyridine derivatives?" and "How does the 4-aminocyclohexyl group influence drug potency?" are frequently explored. These topics resonate with researchers seeking to unravel the compound’s mechanism of action and therapeutic potential. Additionally, the compound’s relevance to personalized medicine and structure-activity relationship (SAR) studies underscores its alignment with cutting-edge biomedical research.

Beyond its pharmaceutical applications, N-8-(4-Aminocyclohexyl)aminocarbonyl-2-(2-methylphenyl)imidazo[1,2-a]pyridin-3-ylglycine Methyl Ester is also a valuable tool in chemical biology. Its fluorescent properties, derived from the imidazo[1,2-a]pyridine core, enable its use as a probe for studying cellular processes. This dual functionality—therapeutic and diagnostic—positions the compound at the intersection of drug discovery and diagnostic innovation.

In summary, N-8-(4-Aminocyclohexyl)aminocarbonyl-2-(2-methylphenyl)imidazo[1,2-a]pyridin-3-ylglycine Methyl Ester (CAS No. 439835-99-1) represents a multifaceted molecule with broad implications for modern science. Its structural complexity, combined with its potential applications in medicine and diagnostics, makes it a compelling subject for ongoing research. As the scientific community continues to explore its properties, this compound is poised to contribute significantly to advancements in health and technology.